1-(4-(6-Methylpyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C18H22N4OS/c1-15-13-17(20-14-19-15)21-8-10-22(11-9-21)18(23)7-12-24-16-5-3-2-4-6-16/h2-6,13-14H,7-12H2,1H3
• InChI Key: FZWDFWQXVLUVFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCN(CC2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

1-(4-(6-Methylpyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a synthetic compound that is used in various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Bioactivity

• Substituted pyrimidine-piperazine compounds have been synthesized and evaluated for their anti-proliferative activities against human breast cancer cell lines and kidney cells. Compounds exhibited notable activities, suggesting their potential in cancer therapy research (Parveen et al., 2017).
• A series of 4-piperazinopyrimidines bearing a methylthio substituent demonstrated a range of pharmacological properties, including antiemetic and analgesic effects, highlighting their diverse pharmaceutical applications (Mattioda et al., 1975).
• The synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] aimed at potential central nervous system agents indicates the role of these compounds in developing treatments for CNS disorders (Bauer et al., 1976).

Structural and Molecular Characterization

• Analyses of analgesic isothiazolopyridines of Mannich base type, including structural characterization and molecular docking, provide insights into their analgesic actions, furthering our understanding of pain management strategies (Karczmarzyk & Malinka, 2008).

Antimicrobial and Antifungal Activities

• New pyridine derivatives, including those linked with antipyrine moieties, were synthesized and showed promising antimicrobial and antifungal activities, underscoring the potential for developing new antibiotics and antifungals (Othman, 2013).

Enzyme Inhibition for Disease Modelling

• The discovery of piperidine-carboxamide inhibitors of soluble epoxide hydrolase from high-throughput screening presents a new avenue for investigating therapeutic targets for cardiovascular and inflammatory diseases (Thalji et al., 2013).

Anti-Inflammatory and Analgesic Effects

• The synthesis and evaluation of ibuprofen analogs, including those with piperazine derivatives, showed significant anti-inflammatory and analgesic activities, highlighting their potential in pain and inflammation management (Rajasekaran et al., 1999).